Cas no 103848-61-9 (6-Maleimidocaproic acid sulfo-NHS)

• Product Name: 6-Maleimidocaproic acid sulfo-NHS
• CAS No: 103848-61-9
• MF: C₁₄H₁₆N₂O₉S
• MW: 388.349843025208
• CID: 125877
• PubChem ID: 4229288
• Update Time: 2025-09-19

6-Maleimidocaproic acid sulfo-NHS Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-1-hexanoicacid, 2,5-dihydro-2,5-dioxo-, 2,5-dioxo-3-sulfo-1-pyrrolidinyl ester
• 1-[6-(2,5-dioxopyrrol-1-yl)hexanoyloxy]-2,5-dioxopyrrolidine-3-sulfonic acid
• N-(6-Maleimidocaproyloxy)sulfosuccinimide Sodium Salt (Sulfo-EMCS)
• N-(EPSILON-MALEIMIDOCAPROYLOXY)SULFOSUCCINIMIDE
• N-[ε-maleimidocaproyloxy]sulfosuccinimide ester
• BICL221
• N-(6-Maleimidocaproyloxy)sulfosuccinimide,sodiumsalt
• N-(6-MALEIMIDOCAPROYLOXY)SULFOSUCCINIMIDE SODIUM SALT (SULFO-EMCS)
• N-[epsilon-Maleimidocaproyloxy]sulfosuccinimide Ester
• AKOS027251060
• FT-0629280
• 103848-61-9
• N-[
• 6-Maleimidocaproic acid sulfo-NHS sodium salt
• n-(6-maleimidocaproyloxy)sulfosuccinimide
• N-(E-Maleimidocaproyloxy)sulphosuccinimide
• 6-Maleimidocaproic acid sulfo-NHS
• CS-0120076
• HY-136158
• SCHEMBL163766
• A-Maleimidocaproyloxy]sulfosuccinimide Ester
• DTXSID40401052
• DA-60524

• MDL： MFCD01310272
• Inchi： 1S/C14H16N2O9S/c17-10-5-6-11(18)15(10)7-3-1-2-4-13(20)25-16-12(19)8-9(14(16)21)26(22,23)24/h5-6,9H,1-4,7-8H2,(H,22,23,24)
• InChI Key： NWHAVGHJSKQCHH-UHFFFAOYSA-N
• SMILES： S(C1C(N(C(C1)=O)OC(CCCCCN1C(C=CC1=O)=O)=O)=O)(=O)(=O)O

Computed Properties

• Exact Mass: 388.05800
• Monoisotopic Mass: 388.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 763
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 164A^2
• XLogP3: -0.9

Experimental Properties

• PSA: 163.81000
• LogP: -0.09810